Cas no 552857-06-4 (2-Butyl-2,3-dihydrothieno[3,4-b][1,4]dioxine)
552857-06-4 structure
Product Name:2-Butyl-2,3-dihydrothieno[3,4-b][1,4]dioxine
CAS No:552857-06-4
MF:C10H14O2S
MW:198.281961917877
CID:2200475
PubChem ID:22486049
Update Time:2025-04-21
2-Butyl-2,3-dihydrothieno[3,4-b][1,4]dioxine Chemical and Physical Properties
Names and Identifiers
-
- 2-Butyl-2,3-dihydrothieno[3,4-b]-1,4-dioxine
- 552857-06-4
- 2-Butyl-2,3-dihydrothieno[3,4-b][1,4]dioxine
- SCHEMBL419849
-
- Inchi: 1S/C10H14O2S/c1-2-3-4-8-5-11-9-6-13-7-10(9)12-8/h6-8H,2-5H2,1H3
- InChI Key: NNIKSVAOFGELNT-UHFFFAOYSA-N
- SMILES: S1C=C2C(=C1)OC(CO2)CCCC
Computed Properties
- Exact Mass: 198.07145086Da
- Monoisotopic Mass: 198.07145086Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 163
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 46.7Ų
Experimental Properties
- Density: 1.111±0.06 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 269.7±19.0 ºC (760 Torr),
- Flash Point: 116.9±21.5 ºC,
- Solubility: Almost insoluble (0.05 g/l) (25 º C),
2-Butyl-2,3-dihydrothieno[3,4-b][1,4]dioxine Related Literature
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Soumaya Khlifi,Gregory Mouille,Jonathan Farjon Anal. Methods, 2017,9, 2328-2333
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Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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